Cas no 1306695-04-4 (3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-amine)

• Product Name: 3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-amine
• CAS No: 1306695-04-4
• MF: C₁₄H₂₂N₂S
• MW: 250.402882099152
• MDL: MFCD16222578
• CID: 5607903
• PubChem ID: 61743049
• Update Time: 2025-10-28

3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, 4-(3-amino-1-propyn-1-yl)-N-ethyl-N-(2-methylpropyl)-
• EN300-844620
• 1306695-04-4
• 3-(5-((Ethyl(isobutyl)amino)methyl)thiophen-3-yl)prop-2-yn-1-amine
• 3-(5-{[ethyl(2-methylpropyl)amino]methyl}thiophen-3-yl)prop-2-yn-1-amine
• CS-0285620
• AKOS011013236
• 3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-amine

• MDL： MFCD16222578
• Inchi： 1S/C14H22N2S/c1-4-16(9-12(2)3)10-14-8-13(11-17-14)6-5-7-15/h8,11-12H,4,7,9-10,15H2,1-3H3
• InChI Key： XCRDYYWXNFCNRA-UHFFFAOYSA-N
• SMILES： C1(CN(CC)CC(C)C)SC=C(C#CCN)C=1

Computed Properties

• Exact Mass: 250.15036988g/mol
• Monoisotopic Mass: 250.15036988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 347.9±42.0 °C(Predicted)
• pka: 7.94±0.50(Predicted)

Additional information on 3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-amine

3-(5-{Ethyl(2-Methylpropyl)Aminomethyl}Thiophen-3-Yl)Prop-2-Yn-1-Amine: A Comprehensive Overview

The compound with CAS No 1306695-04-4, commonly referred to as 3-(5-{Ethyl(2-Methylpropyl)Aminomethyl}Thiophen-3-Yl)Prop-2-Yn-1-Amine, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in drug discovery and materials science. This molecule is a derivative of thiophene, a heterocyclic aromatic compound, and incorporates an alkyne group, which is known for its stability and reactivity under certain conditions.

The thiophene ring in this compound plays a crucial role in its electronic properties. Thiophene is a five-membered ring containing one sulfur atom, which imparts aromaticity and contributes to the molecule's stability. The substitution pattern on the thiophene ring further influences its reactivity and selectivity in various chemical reactions. In this case, the thiophene is substituted at the 3-position with an aminomethyl group that contains an ethyl and a 2-methylpropyl substituent. This branching introduces steric effects that can influence the molecule's behavior in biological systems or during synthetic processes.

The propargylamine group (Prop-2-Yn-1-Amine) attached to the thiophene ring adds another layer of complexity to this molecule. Propargylamines are known for their ability to participate in click chemistry reactions, particularly under copper-catalyzed conditions, making them valuable intermediates in organic synthesis. The presence of this group in 3-(5-{Ethyl(2-Methylpropyl)Aminomethyl}Thiophen-3-Yl)Prop-2-Yn-1-Amine suggests potential applications in the construction of bioactive molecules or advanced materials.

Recent studies have highlighted the importance of such molecules in medicinal chemistry. For instance, compounds with thiophene moieties have been explored as potential inhibitors of various enzymes, including kinases and proteases, due to their ability to form hydrogen bonds and π-interactions with target proteins. The combination of thiophene with an alkyne group in this compound could enhance its binding affinity to specific targets, making it a promising candidate for drug development.

In addition to its biological applications, 3-(5-{Ethyl(2-Methylpropyl)Aminomethyl}Thiophen-3-Yl)Prop-2-Yn-1-Amine has shown potential in materials science. The alkyne group can undergo cyclotrimerization reactions to form benzene derivatives, which are valuable in the synthesis of high-performance polymers and nanomaterials. Furthermore, the presence of nitrogen atoms in both the thiophene substituent and the propargylamine group could contribute to electron-deficient aromatic systems, which are desirable in optoelectronic applications.

From a synthetic perspective, the construction of such complex molecules requires precise control over reaction conditions to ensure regioselectivity and stereoselectivity. The synthesis of 3-(5-{Ethyl(2-Methylpropyl)Aminomethyl}Thiophen-3-Yl)Prop-2-Yn-1-Amine likely involves a combination of nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels for such compounds.

In conclusion, 3-(5-{Ethyl(2-Methylpropyl)Aminomethyl}Thiophen-3-Yl)Prop-2-Yn-1-Amine (CAS No 1306695-04-4) represents a fascinating example of how structural diversity can lead to versatile applications across multiple disciplines. Its unique combination of thiophene and alkyne functionalities positions it as a valuable tool for researchers in both academia and industry.